Cas no 3281-96-7 (Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]-)
3281-96-7 structure
Product Name:Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]-
CAS No:3281-96-7
MF:C12H7Br2N3O3
MW:401.010280847549
CID:311554
PubChem ID:135612765
Update Time:2025-04-19
Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]- Chemical and Physical Properties
Names and Identifiers
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- Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]-
- 2,6-dibromo-4-[(4-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
- 2,6-Dibromo-4-[2-(4-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
- DTXSID80954471
- 3281-96-7
- 2,6-Dibromo-4-[2-(4-nitrophenyl)diazenyl]phenol
- SCHEMBL9512018
- 3,5-dibromo-4-hydroxy-4'-nitroazobenzene
- Phenol, 2,6-dibromo-4-((4-nitrophenyl)azo)-
-
- Inchi: 1S/C12H7Br2N3O3/c13-10-5-8(6-11(14)12(10)18)16-15-7-1-3-9(4-2-7)17(19)20/h1-6,18H/b16-15+
- InChI Key: LGSLCBLDMDBWHB-FOCLMDBBSA-N
- SMILES: BrC1C(=C(C=C(C=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])Br)O
Computed Properties
- Exact Mass: 398.88541
- Monoisotopic Mass: 398.885416
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.3
- XLogP3: 4.6
Experimental Properties
- Density: 1.94
- Boiling Point: 470.4°Cat760mmHg
- Flash Point: 238.3°C
- Refractive Index: 1.709
- PSA: 84.6
Phenol,2,6-dibromo-4-[2-(4-nitrophenyl)diazenyl]- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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